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Introduction
Vanadyl oxalate (VOC₂O₄) is a coordination complex of vanadium in the +4 oxidation state,

chelated by an oxalate ligand. It readily forms several hydrated species, with the number of

water molecules significantly influencing its stability and chemical properties. These hydrates

are important precursors in the synthesis of vanadium oxides, which have applications in

catalysis, energy storage, and materials science.[1] This guide provides an in-depth overview

of the stability and properties of various vanadyl oxalate hydrates, including detailed

experimental protocols and comparative data.

Physicochemical Properties
Vanadyl oxalate hydrates are typically blue crystalline powders that are soluble in water and

dilute acids.[2] The degree of hydration is a critical factor determining the specific properties of

the compound. Several hydrated forms have been identified, including the monohydrate,

dihydrate, sesquihydrate, and pentahydrate.[3]

Summary of Properties
The following table summarizes the known quantitative properties of different vanadyl oxalate

hydrates.
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Property

Vanadyl
Oxalate
Monohydrat
e
(VOC₂O₄·H₂
O)

Vanadyl
Oxalate
Dihydrate
(VOC₂O₄·2H
₂O)

Vanadyl
Oxalate
Sesquihydr
ate
(VOC₂O₄·1.5
H₂O)

Vanadyl
Oxalate
Pentahydrat
e
(VOC₂O₄·5H
₂O)

Anhydrous
Vanadyl
Oxalate
(VOC₂O₄)

Molecular

Weight (

g/mol )

172.97 190.99 181.98 245.02 154.96

Appearance

Bright blue

crystalline

powder[4]

Peacock blue

crystalline

powder[3]

Pale blue-

gray

crystalline

powder[3]

Blue

crystalline

powder[2]

-

Vanadium

Content (%)
29.3[3] 26.7[3] 27.5[3] - -

Oxalate

Content (%)
50.4[3] 46.3[3] 46.7[3] - -

IR Absorption

(V=O stretch,

cm⁻¹)

985[3] 1010[3]

980 (with

shoulder at

1010)[3]

- -

Solubility

Slightly

soluble in

water[5]

Soluble in

water[2]
-

Soluble in

water[2]
-

Decompositio

n

Temperature

- - -
> 350°C (to

VO₂)[2]
>100°C

Synthesis of Vanadyl Oxalate Hydrates
The synthesis of specific vanadyl oxalate hydrates can be achieved by reacting vanadium

pentoxide (V₂O₅) with oxalic acid in an acetic acid solvent system. The degree of hydration in

the final product is controlled by the reaction time, temperature, and the water content of the

solvent.[3]
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Experimental Protocols
2.1.1. Synthesis of Vanadyl Oxalate Dihydrate (VOC₂O₄·2H₂O)[3]

Reactants:

1 mole of vanadium pentoxide (V₂O₅)

3 moles of oxalic acid dihydrate (H₂C₂O₄·2H₂O)

Glacial acetic acid

Procedure:

Combine the reactants in a reaction flask.

Heat the mixture to a temperature between 100°C and 120°C.

Maintain the reaction for 1 to 2 hours.

Cool the reaction mixture to room temperature.

Filter the resulting solid product.

Dry the solid under a vacuum of 0.25 mm of Hg at 80°C for 5 hours.

The final product is a peacock blue powder.

2.1.2. Synthesis of Vanadyl Oxalate Monohydrate (VOC₂O₄·H₂O)[3]

Reactants:

1 mole of vanadium pentoxide (V₂O₅)

3 moles of oxalic acid dihydrate (H₂C₂O₄·2H₂O)

Glacial acetic acid

Procedure:
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Combine the reactants in a reaction flask.

Heat the mixture to a temperature between 110°C and 120°C.

Maintain the reaction for at least 5 hours.

Cool the reaction mixture to room temperature.

Filter the resulting solid product.

Dry the solid under vacuum at 80-90°C.

2.1.3. Synthesis of Vanadyl Oxalate Sesquihydrate (VOC₂O₄·1.5H₂O)[3]

Reactants:

1 mole of vanadium pentoxide (V₂O₅)

3 moles of anhydrous oxalic acid (H₂C₂O₄)

Glacial acetic acid

Procedure:

Combine the reactants in a reaction flask.

Heat the mixture to a temperature between 100°C and 120°C at reflux.

Maintain the reaction for at least 5 hours.

Cool the reaction mixture to room temperature.

Filter the resulting solid product.

Dry the solid under vacuum.

Synthesis Workflow
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Dihydrate Synthesis

Monohydrate Synthesis

Sesquihydrate Synthesis

V₂O₅

Mix

Mix

Mix

H₂C₂O₄·2H₂O

H₂C₂O₄ (anhydrous)

Glacial Acetic Acid

Heat (100-120°C, 1-2h) Filter Dry (80°C, vacuum) VOC₂O₄·2H₂O

Heat (110-120°C, >5h) Filter Dry (80-90°C, vacuum) VOC₂O₄·H₂O

Heat (100-120°C, >5h, reflux) Filter Dry (vacuum) VOC₂O₄·1.5H₂O

Click to download full resolution via product page

Caption: Synthesis pathways for different vanadyl oxalate hydrates.

Thermal Stability and Decomposition
The thermal stability of vanadyl oxalate hydrates is inversely related to their degree of

hydration. Upon heating, these compounds typically undergo a multi-step decomposition

process involving dehydration followed by the decomposition of the anhydrous oxalate to a

vanadium oxide.

Thermogravimetric Analysis (TGA)
A thermogravimetric analysis of a dried vanadyl oxalate precursor (of unspecified hydration) in

a flowing nitrogen atmosphere revealed a four-step weight loss process.[6]
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Temperature Range (°C) Weight Loss (%) Attributed Process

50 - 131 5.92 Elimination of adsorbed water

131 - 221 7.96
Dehydration (loss of

coordinated water)

221 - 329 38.16
Decomposition and oxidation

of the precursor

329 - 499 2.95 Further decomposition

No further weight loss was observed above 500°C, indicating the complete decomposition of

the vanadyl oxalate.[6] For the pentahydrate, decomposition to vanadium dioxide (VO₂) is

reported to occur at temperatures above 350°C.[2] In the absence of oxygen, the final

decomposition product is vanadium dioxide, while in the presence of oxygen, it is vanadium

pentoxide (V₂O₅).[3]

Decomposition Pathway

VOC₂O₄·nH₂O(s)

VOC₂O₄(s)

ΔT (-nH₂O)

VO₂(s)

ΔT, inert atm. (-2CO₂)

V₂O₅(s)

ΔT, O₂ atm. (-CO, -CO₂)
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Caption: General thermal decomposition pathways of vanadyl oxalate hydrates.

Spectroscopic and Magnetic Properties
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Infrared Spectroscopy
The infrared spectra of vanadyl oxalate hydrates are characterized by a strong absorption band

corresponding to the V=O stretching vibration. The position of this band is sensitive to the

hydration state of the compound.[3]

Vanadyl Oxalate Dihydrate: 1010 cm⁻¹[3]

Vanadyl Oxalate Monohydrate: 985 cm⁻¹[3]

Vanadyl Oxalate Sesquihydrate: 980 cm⁻¹ (with a shoulder at 1010 cm⁻¹)[3]

Magnetic Properties
Vanadyl oxalate contains vanadium in the +4 oxidation state, which has a d¹ electron

configuration. Consequently, these compounds are paramagnetic.

Crystal Structure
Detailed crystal structures for the simple vanadyl oxalate hydrates (VOC₂O₄·nH₂O) are not

readily available in the searched literature. However, the crystal structure of a related

compound, diammonium vanadyl oxalate dihydrate ((NH₄)₂[VO(C₂O₄)₂(H₂O)]·H₂O), has been

determined. In this complex, the vanadium atom is six-coordinate with a distorted octahedral

geometry. The two oxalate groups are in a cis arrangement, and a water molecule is

coordinated trans to the vanadyl oxygen.[7] This suggests a similar coordination environment

for the vanadium ion in the simple hydrates.

Oxalate 1 Oxalate 2

V

O

V=O

H₂O O O O O
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Click to download full resolution via product page

Caption: Schematic of the coordination around the Vanadium atom.

Conclusion
The stability and properties of vanadyl oxalate are intrinsically linked to its degree of hydration.

The monohydrate, dihydrate, sesquihydrate, and pentahydrate forms exhibit distinct

characteristics, particularly in their thermal decomposition behavior and infrared spectra. The

synthesis of specific hydrates can be controlled by adjusting reaction conditions. While detailed

quantitative data for some properties and for all hydrates remain somewhat elusive in readily

available literature, this guide provides a comprehensive summary of the current understanding

of these important vanadium compounds. Further research is warranted to fully characterize

each hydrated species and to explore their full potential in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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